Cas no 1780907-71-2 (2-Fluoro-2-(thiolan-3-yl)acetic acid)

• Product Name: 2-Fluoro-2-(thiolan-3-yl)acetic acid
• CAS No: 1780907-71-2
• Molecular Formula: C₆H₉FO₂S
• Molecular Weight: 164.197864294052
• CID: 5739127
• PubChem ID: 105432411

2-Fluoro-2-(thiolan-3-yl)acetic acid Properties

Names and Identifiers

• EN300-783103
• 1780907-71-2
• 2-Fluoro-2-(thiolan-3-yl)aceticacid
• 2-Fluoro-2-(thiolan-3-yl)acetic acid
• CID 105432411
• 3-Thiopheneacetic acid, α-fluorotetrahydro-

• InChIKey： XXMJJGNEXBLQBT-UHFFFAOYSA-N
• Inchi： 1S/C6H9FO2S/c7-5(6(8)9)4-1-2-10-3-4/h4-5H,1-3H2,(H,8,9)
• SMILES： S1CCC(C(C(=O)O)F)C1

Computed Properties

• Exact Mass: 164.03072886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.03072886g/mol
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 318.5±12.0 °C(Predicted)
• pka: 2.40±0.10(Predicted)
• Density: 1.325±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids